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Compound of Interest

Compound Name: Vts-270

Cat. No.: B15701250

Get Quote

This document provides crucial safety and logistical information for the handling of Vts-270
(Adrabetadex), a formulation of 2-hydroxypropyl-β-cyclodextrin (HPβCD). The information is

intended for researchers, scientists, and drug development professionals. While a specific

Safety Data Sheet (SDS) for the investigational drug Vts-270 is not publicly available, this

guide is compiled from safety data for HPβCD and clinical trial information for Vts-270.

Personal Protective Equipment (PPE)
When handling Vts-270 in a laboratory setting, it is essential to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following PPE is

recommended based on the safety data for HPβCD.[1][2]
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PPE Category Recommendation

Eye/Face Protection Wear chemical safety goggles or glasses.[1][2]

Skin Protection

Use protective gloves (e.g., nitrile rubber) and

wear a lab coat or other protective clothing to

prevent skin contact.[1][2]

Respiratory Protection

If there is a risk of generating dust, a

NIOSH/MSHA-approved respirator should be

used.[1][2]

Hand Hygiene
Wash hands thoroughly with soap and water

after handling.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Vts-270 and

ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated area to avoid the creation of dust.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not ingest or inhale.[3]

After handling, wash hands and face thoroughly.[1]

Storage:

Keep the container tightly closed.[1]

Store in a cool, dry, and dark place.[1]

Store away from incompatible materials such as strong oxidizing agents.[1][2]
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Dispose of Vts-270 and any contaminated materials in accordance with all applicable local,

state, and federal regulations. For unused or waste material, one recommended method is to

dissolve or mix the compound with a combustible solvent and incinerate it in a chemical

incinerator equipped with an afterburner and scrubber.[4]

Quantitative Data
The following tables summarize key quantitative data for Vts-270 and its parent compound,

HPβCD.

Physical and Chemical Properties of Hydroxypropyl-β-cyclodextrin

Property Value

Molecular Formula C63H112O42[5]

Molecular Weight Approximately 1541.5 g/mol [5]

Appearance White to almost white crystalline powder[1]

Melting Point > 260 °C (> 500 °F)[2]

Solubility Soluble in water[4]

Clinical Dosing Information for Vts-270 (Adrabetadex)

Clinical Trial Phase Route of Administration Dosage

Phase 1/2a Intrathecal
50, 200, 300, 400, or 900 mg

per month[4]

Phase 2b/3 Intrathecal 900-1800 mg every 2 weeks[4]

Phase 1/2a (for infantile liver

disease)
Intravenous 500 and 1000 mg/kg[6]

Mechanism of Action in Niemann-Pick Disease Type
C1 (NPC1)
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Vts-270 is being investigated for the treatment of Niemann-Pick disease, type C1 (NPC1), a

rare genetic disorder characterized by the accumulation of cholesterol and other lipids in

various tissues, including the brain. The proposed mechanism of action for Vts-270 involves

bypassing the defective NPC1 protein to facilitate the transport of cholesterol out of the

lysosomes, thereby reducing its accumulation.
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Caption: Workflow of Vts-270 in reducing lysosomal cholesterol accumulation in NPC1.

Experimental Protocols
While specific experimental protocols for laboratory research with Vts-270 are not publicly

available, here is a general protocol for preparing a stock solution of HPβCD for in vitro

experiments, based on available product information.

Protocol: Preparation of a Hydroxypropyl-β-cyclodextrin (HPβCD) Stock Solution

Objective: To prepare a sterile stock solution of HPβCD for use in cell culture or other in vitro

assays.

Materials:

Hydroxypropyl-β-cyclodextrin (HPβCD) powder
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Sterile, purified water or appropriate buffer (e.g., PBS)

Sterile conical tubes or flasks

Magnetic stirrer and stir bar or sonicator

Sterile syringe filters (0.22 µm)

Sterile storage tubes

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of HPβCD

powder.

Add the powder to a sterile conical tube or flask.

Add the appropriate volume of sterile water or buffer to achieve the desired concentration.

HPβCD is soluble in water up to 45 g/100 ml.[4]

To facilitate dissolution, stir the solution at room temperature for approximately 30 minutes.

Alternatively, sonication with cooling can be used.[4]

Once the HPβCD is completely dissolved, sterilize the solution by passing it through a 0.22

µm syringe filter into a sterile collection tube.

Aliquoted solutions can be stored at room temperature for several weeks.[4]

Note: For cell culture experiments, the final concentration of HPβCD should be optimized. In

serum-supplemented medium, cells can typically tolerate up to 1-2% HPβCD, while in serum-

free medium, concentrations of 0.5-1% are generally acceptable.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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